Cas no 1220021-36-2 (2-(2-Piperidinyl)ethyl propanoate hydrochloride)

• Product Name: 2-(2-Piperidinyl)ethyl propanoate hydrochloride
• CAS No: 1220021-36-2
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 1074228
• PubChem ID: 53408720
• Update Time: 2025-07-21

2-(2-Piperidinyl)ethyl propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Piperidinyl)ethyl propanoate hydrochloride
• 1220021-36-2
• AKOS015846635
• 2-(Piperidin-2-yl)ethylpropionatehydrochloride
• 2-(Piperidin-2-yl)ethyl propionate hydrochloride
• 2-piperidin-2-ylethyl propanoate;hydrochloride

• MDL： MFCD13559772
• Inchi： 1S/C10H19NO2.ClH/c1-2-10(12)13-8-6-9-5-3-4-7-11-9;/h9,11H,2-8H2,1H3;1H
• InChI Key： KYPCMKOHADLXEZ-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC)=O)CCC1CCCCN1

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(2-Piperidinyl)ethyl propanoate hydrochloride

Introduction to 2-(2-Piperidinyl)ethyl propanoate hydrochloride (CAS No: 1220021-36-2)

2-(2-Piperidinyl)ethyl propanoate hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1220021-36-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of 2-(2-Piperidinyl)ethyl propanoate hydrochloride make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a piperidine ring linked to an ethyl group, which is further esterified with propanoic acid. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various pharmacological studies. This compound has garnered attention due to its potential role as an intermediate in the synthesis of more complex pharmaceutical molecules.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The unique structural properties of 2-(2-Piperidinyl)ethyl propanoate hydrochloride make it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a pharmacophore in drug design. The piperidine ring is known to exhibit favorable interactions with biological targets, making it an ideal moiety for developing drugs with enhanced binding affinity and selectivity. Additionally, the ester group and the hydrochloride salt form contribute to the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent studies have highlighted the importance of 2-(2-Piperidinyl)ethyl propanoate hydrochloride in the development of novel antiviral agents. The piperidine scaffold has been shown to interact effectively with viral enzymes and proteins, making it a promising candidate for inhibiting viral replication. Furthermore, the compound's ability to cross cell membranes enhances its potential as a therapeutic agent against various viral infections.

The synthesis of 2-(2-Piperidinyl)ethyl propanoate hydrochloride involves multiple steps, including condensation reactions and acid-base neutralization processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for precise characterization and quality control of the compound.

In addition to its pharmaceutical applications, 2-(2-Piperidinyl)ethyl propanoate hydrochloride has shown promise in preclinical studies as a potential treatment for neurological disorders. The compound's ability to modulate neurotransmitter activity has been investigated in models of depression, anxiety, and neurodegenerative diseases. These findings suggest that further exploration of this compound could lead to the development of novel therapeutics targeting central nervous system disorders.

The safety profile of 2-(2-Piperidinyl)ethyl propanoate hydrochloride is another critical aspect that has been extensively studied. Preclinical toxicology studies have evaluated its acute and chronic toxicity profiles, providing valuable insights into its potential side effects and safe dosage ranges. These studies are essential for ensuring that the compound can be safely used in clinical trials and eventually approved for human use.

As research continues to uncover new applications for 2-(2-Piperidinyl)ethyl propanoate hydrochloride, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. Such partnerships facilitate the translation of laboratory findings into clinical applications, accelerating the development of novel drugs that address unmet medical needs. The compound's versatility and potential make it a cornerstone in modern drug discovery efforts.

The future prospects for 2-(2-Piperidinyl)ethyl propanoate hydrochloride are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in computational chemistry and artificial intelligence are being leveraged to predict new drug candidates derived from this scaffold. These advancements hold promise for accelerating the discovery process and bringing new treatments to patients more quickly than traditional methods alone.

In conclusion,2-(2-Piperidinyl)ethyl propanoate hydrochloride (CAS No: 1220021-36-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its broad spectrum of biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is poised to play a crucial role in addressing various medical challenges and improving patient outcomes worldwide.